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Compound of Interest

Compound Name: Stearyl arachidate

Cat. No.: B1580752 Get Quote

An In-depth Technical Guide to Stearyl Arachidate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Stearyl arachidate, a saturated wax ester, is a compound of interest in various scientific

disciplines, including pharmaceutical sciences and materials research. This technical guide

provides a comprehensive overview of its fundamental chemical properties, including its CAS

number and molecular formula. While specific biological activities and roles in signaling

pathways are not extensively documented in current literature, this paper aims to provide a

foundational understanding by summarizing its known characteristics and presenting

generalized experimental workflows relevant to its analysis.

Chemical Identity
Stearyl arachidate is the ester formed from stearyl alcohol (1-octadecanol) and arachidic acid

(eicosanoic acid).
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Identifier Value Reference

CAS Number 22432-79-7 [1][2][3][4]

Molecular Formula C38H76O2 [1]

Synonyms

Octadecyl icosanoate,

Eicosanoic acid, octadecyl

ester, Arachidic acid stearyl

ester

Physicochemical Properties
A summary of the key physicochemical properties of stearyl arachidate is presented below.

This data is crucial for its handling, formulation, and analysis.

Property Value Reference

Molecular Weight 565.01 g/mol

Appearance Solid (at room temperature)

Storage Temperature -20°C

Potential Applications in Research and
Development
While specific applications in drug development are not well-documented for stearyl
arachidate itself, related long-chain fatty acids and esters are utilized in pharmaceutical

formulations. Stearic acid, a precursor, is widely used as a lubricant and in the production of

tablets and capsules. It also finds use in creams and ointments as an emulsifier. Given its waxy

nature, stearyl arachidate may be explored for similar applications, such as in controlled-

release formulations or as a component in topical preparations.

Experimental Protocols: A Generalized Approach
Detailed experimental protocols for stearyl arachidate are not readily available. However,

based on standard analytical techniques for similar lipid molecules, a general workflow for its
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characterization and quantification can be proposed.

Purity and Identity Confirmation
The purity and identity of a stearyl arachidate sample can be ascertained using a combination

of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method,

coupled with a suitable detector such as a Charged Aerosol Detector (CAD) or a Mass

Spectrometer (MS), can be developed to determine the purity of stearyl arachidate.

Gas Chromatography (GC): Following hydrolysis and methylation, the constituent fatty acid

(arachidic acid) and fatty alcohol (stearyl alcohol) can be analyzed by GC to confirm the

composition.

Mass Spectrometry (MS): Direct infusion or LC-MS can provide the molecular weight of the

parent ion, confirming the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be

used to elucidate the chemical structure of stearyl arachidate, confirming the ester linkage

and the lengths of the alkyl chains.

Logical Workflow for Quality Control
The following diagram illustrates a generalized workflow for the quality control of a stearyl
arachidate sample, from initial reception to final characterization.
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Stearyl Arachidate Quality Control Workflow

Sample Reception and Initial Assessment

Chromatographic Analysis

Spectroscopic Confirmation

Final Reporting

Receive Stearyl Arachidate Sample

Physical Characterization
(Appearance, Color)

Purity Determination by HPLC-CAD/MS

Compositional Analysis by GC-FID/MS
(after hydrolysis and derivatization)

Identity Confirmation by Mass Spectrometry

Structural Elucidation by NMR

Generate Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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